1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one

• IUPAC Name: 3-(3-methylphenyl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C19H23N3O2/c1-15-4-2-5-16(12-15)7-8-19(23)22-11-3-6-17(14-22)24-18-13-20-9-10-21-18/h2,4-5,9-10,12-13,17H,3,6-8,11,14H2,1H3
• InChI Key: WOLSHVNQJZZXDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCC(=O)N2CCCC(C2)OC3=NC=CN=C3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol
• CAS No.: 2034474-42-3

Description

1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies and Catalysis One area of application involves the development of novel synthesis methodologies for piperidine derivatives, which are crucial in medicinal chemistry. For instance, a study describes a simple method for synthesizing 3-(pyrrolidin-1-yl)piperidine, highlighting its significance in medicinal chemistry due to its rigid diamine structure. This compound was synthesized through the exhaustive catalytic hydrogenation of pyrrolylpyridine, showcasing a novel approach for the production of such compounds in large quantities (Smaliy et al., 2011).

Another study focused on FeCl3-catalysed C-N coupling reactions between cyclic ethers and heterocyclic amines, resulting in the preparation of 2-hydroxypyrrolidine/piperidine derivatives. This highlights the use of metal catalysis in facilitating complex reactions for the synthesis of piperidine derivatives, which could be applicable to the synthesis of "1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one" (Mani et al., 2014).

Biological Activity and Potential Therapeutic Applications Research into the biological activity of piperidine derivatives also suggests potential therapeutic applications. One study identified a potent Glycine Transporter 1 (GlyT1) inhibitor, showcasing the relevance of such compounds in neuroscience and the potential for developing new treatments for CNS disorders (Yamamoto et al., 2016).

Furthermore, the synthesis and characterization of novel compounds for antibacterial and antituberculosis activities demonstrate the antimicrobial potential of piperidine derivatives. A study under microwave irradiation conditions synthesized fused pyran derivatives with significant in vitro antibacterial, antituberculosis, and antimalarial activities, indicating the broad-spectrum potential of such compounds in infectious disease treatment (Kalaria et al., 2014).